Cas no 866844-69-1 (N-(2-methoxyphenyl)methyl-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-(2-methoxyphenyl)methyl-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866844-69-1
• MF: C₂₄H₁₈F₃N₅O
• MW: 449.42783498764
• CID: 6094237
• PubChem ID: 2138634
• Update Time: 2025-08-04

N-(2-methoxyphenyl)methyl-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)methyl-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine
• N-[(2-methoxyphenyl)methyl]-3-[3-(trifluoromethyl)phenyl]triazolo[1,5-a]quinazolin-5-amine
• N-[(2-METHOXYPHENYL)METHYL]-3-[3-(TRIFLUOROMETHYL)PHENYL]-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• 866844-69-1
• AKOS001835980
• F1605-0996
• AB00675358-01
• N-(2-methoxybenzyl)-3-(3-(trifluoromethyl)phenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• Inchi： 1S/C24H18F3N5O/c1-33-20-12-5-2-7-16(20)14-28-22-18-10-3-4-11-19(18)32-23(29-22)21(30-31-32)15-8-6-9-17(13-15)24(25,26)27/h2-13H,14H2,1H3,(H,28,29)
• InChI Key： SEHVOVSJACGYMB-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC(C(F)(F)F)=C3)=C1N=C(NCC1=CC=CC=C1OC)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 449.14634470g/mol
• Monoisotopic Mass: 449.14634470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 64.3Ų

Additional information on N-(2-methoxyphenyl)methyl-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine

Recent Advances in the Study of N-(2-methoxyphenyl)methyl-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS: 866844-69-1)

The compound N-(2-methoxyphenyl)methyl-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS: 866844-69-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its quinazoline and triazole moieties, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

One of the key findings from the latest research is the compound's potent inhibitory activity against specific tyrosine kinases, such as EGFR and VEGFR, which are critical targets in cancer therapy. Structural-activity relationship (SAR) studies have revealed that the trifluoromethylphenyl group and the methoxyphenylmethyl substituent play crucial roles in enhancing binding affinity and selectivity. Computational docking simulations further support these findings, demonstrating stable interactions with the ATP-binding sites of these kinases.

In addition to its kinase inhibitory properties, recent in vitro and in vivo studies have highlighted the compound's ability to induce apoptosis in cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that this effect is mediated through the activation of intrinsic apoptotic pathways and the suppression of anti-apoptotic proteins. These findings position the compound as a potential candidate for the development of next-generation anticancer agents.

The synthetic route for N-(2-methoxyphenyl)methyl-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine has also been optimized in recent studies. A novel one-pot synthesis method has been reported, significantly improving yield and reducing the number of purification steps. This advancement is expected to facilitate large-scale production and further pharmacological evaluation.

Despite these promising results, challenges remain in terms of bioavailability and off-target effects. Recent pharmacokinetic studies indicate that the compound exhibits moderate plasma stability but requires formulation optimization to enhance its oral bioavailability. Efforts are underway to develop prodrug derivatives and nanoparticle-based delivery systems to address these limitations.

In conclusion, N-(2-methoxyphenyl)methyl-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine represents a promising scaffold for the development of novel kinase inhibitors with potential applications in oncology. Ongoing research aims to further refine its pharmacological profile and explore its utility in combination therapies. The compound's unique structural features and biological activity make it a valuable subject for future investigations in chemical biology and drug discovery.